Cas no 24765-61-5 (Phosphetane,2,2,3,4,4-pentamethyl-1-phenyl-, 1-oxide)

• Product Name: Phosphetane,2,2,3,4,4-pentamethyl-1-phenyl-, 1-oxide
• CAS No: 24765-61-5
• MF: C₁₄H₂₁OP
• MW: 236.289705038071
• CID: 278652
• PubChem ID: 314729
• Update Time: 2025-04-19

Phosphetane,2,2,3,4,4-pentamethyl-1-phenyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Phosphetane,2,2,3,4,4-pentamethyl-1-phenyl-, 1-oxide
• 2,2,3,4,4-pentamethyl-1-phenyl-1λ⁵-phosphetane 1-oxide
• 2,2,3,4,4-pentamethyl-1-phenyl-1
• 2,2,3,4,4-Pentamethyl-1-phenylphosphatan 1-oxid (cis)
• 2,2,3,4,4-Pentamethyl-1-phenylphosphatan 1-oxid (trans)
• 2,2,3,4,4-Pentamethyl-1-phenyl-phosphetan-1-oxid
• 2,2,3r,4,4-pentamethyl-1-phenyl-phosphetane 1c-oxide
• AC1L7Q6Z
• markiertes 2,2,3,4,4-Pentamethyl-1-
• NSC234216
• NSC617003
• Phosphetane,2,3,4,4-pentamethyl-1-phenyl-, 1-oxide
• trans-2,2,3,4,4-Pentamethyl-1-phenylphosphetan-1-oxid
• SCHEMBL11426415
• DTXSID60310915
• NSC-234216
• 2,2,3,4,4-Pentamethyl-1-phenyl-phosphetane 1-oxide
• 24765-61-5
• NSC-617003

• Inchi： 1S/C14H21OP/c1-11-13(2,3)16(15,14(11,4)5)12-9-7-6-8-10-12/h6-11H,1-5H3
• InChI Key： XUNRSVNAHRPKRH-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=CC=2)(C(C)(C)C(C)C1(C)C)=O

Computed Properties

• Exact Mass: 236.13313
• Monoisotopic Mass: 236.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 353.7°Cat760mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.507
• PSA: 17.07
• LogP: 3.88190